Cas no 2287299-63-0 ([3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine)

[3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is a structurally unique amine derivative featuring a bicyclo[1.1.1]pentane core, a motif known for its high three-dimensionality and sp³-rich character. The incorporation of a 4-chloro-3-fluorophenyl substituent enhances its potential as a versatile intermediate in medicinal chemistry, particularly in the design of bioactive molecules targeting CNS disorders or enzyme modulation. The rigid bicyclic scaffold may confer improved metabolic stability and binding selectivity compared to linear analogs. This compound is of interest for applications in drug discovery, where its distinct geometry could facilitate the exploration of novel pharmacophores or the optimization of physicochemical properties in lead compounds.
[3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine structure
2287299-63-0 structure
Product Name:[3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
CAS No:2287299-63-0
MF:C12H13ClFN
MW:225.689725637436
CID:5835644
PubChem ID:137944396
Update Time:2025-05-24

[3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Chemical and Physical Properties

Names and Identifiers

    • [3-(4-chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
    • 2287299-63-0
    • [3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
    • EN300-6760614
    • Inchi: 1S/C12H13ClFN/c13-9-2-1-8(3-10(9)14)12-4-11(5-12,6-12)7-15/h1-3H,4-7,15H2
    • InChI Key: LPIJZJBGRWHFFZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1F)C12CC(CN)(C1)C2

Computed Properties

  • Exact Mass: 225.0720553g/mol
  • Monoisotopic Mass: 225.0720553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26Ų

[3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6760614-0.05g
[3-(4-chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
2287299-63-0 95.0%
0.05g
$2097.0 2025-03-13
Enamine
EN300-6760614-0.1g
[3-(4-chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
2287299-63-0 95.0%
0.1g
$2197.0 2025-03-13
Enamine
EN300-6760614-0.25g
[3-(4-chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
2287299-63-0 95.0%
0.25g
$2297.0 2025-03-13
Enamine
EN300-6760614-0.5g
[3-(4-chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
2287299-63-0 95.0%
0.5g
$2396.0 2025-03-13
Enamine
EN300-6760614-1.0g
[3-(4-chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
2287299-63-0 95.0%
1.0g
$2496.0 2025-03-13
Enamine
EN300-6760614-2.5g
[3-(4-chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
2287299-63-0 95.0%
2.5g
$4892.0 2025-03-13
Enamine
EN300-6760614-5.0g
[3-(4-chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
2287299-63-0 95.0%
5.0g
$7238.0 2025-03-13
Enamine
EN300-6760614-10.0g
[3-(4-chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
2287299-63-0 95.0%
10.0g
$10732.0 2025-03-13

[3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Related Literature

Additional information on [3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

Introduction to [3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No: 2287299-63-0)

[3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, with the CAS number 2287299-63-0, belongs to a class of molecules characterized by its unique structural framework, which includes a bicyclo[1.1.1]pentanyl moiety fused with an amine functional group. The presence of both chloro and fluoro substituents on the aromatic ring further enhances its chemical reactivity and potential biological activity.

The structural complexity of [3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine makes it a promising candidate for further investigation in drug discovery and development. The bicyclo[1.1.1]pentanyl core is known for its rigid three-membered ring system, which can contribute to the stability and specificity of binding interactions with biological targets. Additionally, the amine group provides a versatile site for further chemical modification, allowing for the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate structural motifs similar to those found in [3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine. These compounds have shown potential in various preclinical studies, particularly in the context of modulating enzyme activity and receptor binding. For instance, researchers have explored its interactions with enzymes involved in metabolic pathways and signaling cascades that are relevant to diseases such as cancer and inflammatory disorders.

The chloro and fluoro substituents play a crucial role in determining the pharmacokinetic and pharmacodynamic profiles of this compound. Chlorine atoms are often incorporated into drug molecules to enhance metabolic stability and improve binding affinity, while fluorine atoms can influence lipophilicity and metabolic resistance. The combination of these substituents in [3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine suggests that it may exhibit favorable properties for oral administration and prolonged biological activity.

Recent advancements in computational chemistry and molecular modeling have facilitated the design and optimization of molecules like [3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine. These techniques allow researchers to predict binding affinities, assess metabolic stability, and identify potential side effects before conducting expensive experimental trials. By leveraging these tools, scientists have been able to refine their synthetic strategies and improve the overall efficacy of drug candidates.

The synthesis of [3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic routes include ring-closing metathesis, nucleophilic substitution reactions, and protection-deprotection strategies to handle the reactive functional groups present in the molecule. The use of advanced catalytic systems has also enabled more efficient and sustainable synthetic methodologies.

One of the most compelling aspects of [3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is its potential as a scaffold for developing new drugs with improved therapeutic profiles. By modifying specific regions of the molecule, researchers can fine-tune its biological activity, solubility, and pharmacokinetic properties. This flexibility makes it an attractive platform for medicinal chemists who are tasked with designing molecules that can address unmet medical needs.

The biological evaluation of [3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has revealed several interesting findings that warrant further investigation. In vitro studies have demonstrated its ability to interact with specific targets at submicromolar concentrations, suggesting potent pharmacological activity. Additionally, preliminary in vivo studies have shown promising results regarding its distribution, metabolism, and excretion (DME) properties.

As research in this area continues to evolve, it is expected that [3-(4-Chloro-3-fluorophenyl)-bicyclo[【bicyclo[【bicyclo】]]]]]]]]]]]]]]]]]]]]]]]]]]]]) will play an increasingly important role in the development of novel therapeutics。 The combination of its unique structural features with its demonstrated biological activity makes it a valuable asset for any drug discovery program aimed at addressing complex diseases.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.